Cas no 2167771-43-7 ((5-cyclobutyl-1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (5-cyclobutyl-1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2167771-43-7
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6278258
• PubChem ID: 165788703
• Update Time: 2025-05-22

(5-cyclobutyl-1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-cyclobutyl-1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol
• 2167771-43-7
• EN300-1278011

• Inchi： 1S/C10H15N3O/c14-6-9-10(7-2-1-3-7)13(12-11-9)8-4-5-8/h7-8,14H,1-6H2
• InChI Key： PVMXXLRQVWFDOD-UHFFFAOYSA-N
• SMILES： OCC1=C(C2CCC2)N(C2CC2)N=N1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.9Ų

Additional information on (5-cyclobutyl-1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol

Compound CAS No 2167771-43-7: (5-cyclobutyl-1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol

The compound with CAS No 2167771-43-7, commonly referred to as (5-cyclobutyl-1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a triazole ring system substituted with cyclobutyl and cyclopropyl groups. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable subject for both fundamental research and applied studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. Researchers have employed strategies such as click chemistry, which leverages the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, to construct the triazole core. The integration of cyclobutane and cyclopropane rings into the structure has been achieved through ring-closing metathesis and other advanced techniques. These methods not only enhance the yield but also ensure high purity, which is critical for subsequent applications.

The structural uniqueness of (5-cyclobutyl-1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol has led to its exploration in various biological contexts. Studies have demonstrated its potential as a lead compound in drug discovery programs targeting specific protein kinases and enzymes. For instance, recent research has highlighted its ability to modulate the activity of certain serine/threonine kinases, which are implicated in cellular signaling pathways associated with cancer and inflammatory diseases.

In addition to its biological relevance, this compound has also found applications in materials science. Its rigid triazole framework and strained ring systems make it an attractive candidate for constructing advanced materials with tailored mechanical and electronic properties. Researchers have investigated its use in polymer synthesis, where it serves as a building block for creating stimuli-responsive polymers capable of undergoing reversible structural changes in response to external stimuli such as temperature or pH.

The physicochemical properties of CAS No 2167771-43-7 have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula and exact mass, while nuclear magnetic resonance (NMR) spectroscopy has provided insights into its stereochemistry and conformational preferences. These studies have revealed that the molecule exhibits a high degree of conformational flexibility due to the presence of strained rings, which influences its solubility and bioavailability.

From an environmental standpoint, the compound's biodegradability and eco-toxicological profile have been assessed to ensure compliance with regulatory standards. Preliminary studies indicate that it undergoes rapid microbial degradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, CAS No 2167771-43-7, or (5-cyclobutyl-1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol, represents a versatile molecule with promising applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and characterization techniques, positions it as a valuable tool for both academic research and industrial innovation. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and functional materials.